2-(7-Hydroxyheptyl)-3-oxocyclopentanecarbonitrile

• CAS No.: 52954-36-6
• Molecular Formula: C13H21NO2
• Molecular Weight: 223.31 g/mol
• IUPAC Name: 2-(7-hydroxyheptyl)-3-oxocyclopentane-1-carbonitrile
• InChI: InChI=1S/C13H21NO2/c14-10-11-7-8-13(16)12(11)6-4-2-1-3-5-9-15/h11-12,15H,1-9H2
• InChI Key: FCBDNJCPZBFBPE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C(C1C#N)CCCCCCCO

Description

2-(7-Hydroxyheptyl)-3-oxocyclopentanecarbonitrile is a useful research compound. Its molecular formula is C13H21NO2 and its molecular weight is 223.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-(7-hydroxyheptyl)cyclopent-2-en-1-one (17 g.), acetone cyanohydrin (8.5 g.), 6% aqueous sodium carbonate (8 ml.) and methanol (50 ml.) was stirred and heated under reflux for 4 hours. Methanol was removed in vacuo, water (100 ml.) was added and the mixture was extracted with diethyl ether and the extract dried over magnesium sulphate. The solvent was removed by evaporation, and the residue was distilled under reduced pressure to give 2-(7-hydroxyheptyl)-3-oxocyclopentanecarbonitrile (13.3 g.), b.p. 144°-182° C./0.15 mm.Hg, nD25 1.4795.

Synthesis routes and methods II

Procedure details